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Compound of Interest

Compound Name:
2,4,7,9-Tetramethyldecane-4,7-

diol

Cat. No.: B101085 Get Quote

The molecular weight of 2,4,7,9-Tetramethyldecane-4,7-diol is approximately 230.39 g/mol .

This is determined by its chemical structure and the atomic masses of its constituent elements.

Chemical Formula
The molecular formula for 2,4,7,9-Tetramethyldecane-4,7-diol is C₁₄H₃₀O₂.[1][2] This

indicates that a single molecule of the compound contains 14 carbon atoms, 30 hydrogen

atoms, and 2 oxygen atoms.

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.

The standard atomic weights used for this calculation are:

Carbon (C): ~12.011 u[3][4][5][6]

Hydrogen (H): ~1.008 u[7][8][9]

Oxygen (O): ~15.999 u[10][11][12][13]

The calculation is as follows: (14 × 12.011) + (30 × 1.008) + (2 × 15.999) = 230.392 u

This value is commonly expressed in grams per mole ( g/mol ) for macroscopic quantities.
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Data Summary
The table below provides a detailed breakdown of the elemental composition and contribution

to the total molecular weight of 2,4,7,9-Tetramethyldecane-4,7-diol.

Element Symbol Atomic Count
Standard
Atomic Weight
(u)

Total
Contribution
to Molecular
Weight (u)

Carbon C 14 12.011 168.154

Hydrogen H 30 1.008 30.240

Oxygen O 2 15.999 31.998

Total C₁₄H₃₀O₂ 46 230.392

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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